trans-2-(2-ethyl-1H-imidazol-1-yl)cyclobutan-1-ol

• IUPAC Name: (1R,2R)-2-(2-ethylimidazol-1-yl)cyclobutan-1-ol
• InChI: InChI=1S/C9H14N2O/c1-2-9-10-5-6-11(9)7-3-4-8(7)12/h5-8,12H,2-4H2,1H3/t7-,8-/m1/s1
• InChI Key: HOMQHEOBHHFLPB-HTQZYQBOSA-N
• Canonical SMILES: CCC1=NC=CN1C2CCC2O
• Isomeric SMILES: CCC1=NC=CN1[C@@H]2CC[C@H]2O
• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol

Description

Trans-2-(2-ethyl-1H-imidazol-1-yl)cyclobutan-1-ol (TECB) is a cyclic organic compound that has been widely studied by scientists due to its unique properties and potential applications in chemical synthesis and pharmaceutical research. TECB is an important intermediate in the synthesis of several pharmaceutical drugs and has been used for the synthesis of several other organic compounds.

Scientific Research Applications

Polymer Synthesis

• Polymerization Potential : Trans-1-(3-vinyl-9-carbazolyl)-2-(9-carbazolyl)cyclobutane, a compound related to trans-2-(2-ethyl-1H-imidazol-1-yl)cyclobutan-1-ol, has been synthesized and used in homopolymerization and copolymerization processes. It exhibits high molecular weight polymer formation with good yields, although its polymerizability is lower than 9-ethyl-3-vinylcarbazole. This polymerization process is critical for creating specialized polymeric materials (Inoue & Tazuke, 1981).

Chemoenzymatic Synthesis

• Enantiopure Amines : The preparation of enantiopure 2-(1H-imidazol-1-yl)cycloalkanamines, which share structural similarities with this compound, has been achieved through chemoenzymatic methodologies. This involves enzymatic resolution of racemic cycloalkanol analogs and lipase-catalyzed resolutions, highlighting the compound's significance in producing optically active amines (Alatorre-Santamaría, Gotor‐Fernández, & Gotor, 2011).

Catalysis and Synthesis

• Catalyst for Transesterification : Imidazol-2-ylidenes, related to this compound, are efficient catalysts in transesterification involving various esters and alcohols. They can be used in acylation of alcohols with enol acetates, highlighting their utility in chemical synthesis and catalysis processes (Grasa, Gueveli, Singh, & Nolan, 2003).

Antibacterial Activities

• Antibacterial Compound Synthesis : Ethyl 2-(1H-benzo[D]imidazol-2-yl)acetate, structurally related to this compound, has been used to synthesize heterocyclic molecules like thiophene, pyrazole, and coumarin derivatives, some of which exhibit potent antitumor activities. This signifies the compound's potential in the development of new antibacterial and antitumor agents (Mohareb & Gamaan, 2018).